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Compound of Interest

Compound Name: 5-Mercapto-1-methyltetrazole

Cat. No.: B193830

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 5-Mercapto-1-methyltetrazole. It
outlines the necessary personal protective equipment (PPE), procedural steps for safe
handling and disposal, and key quantitative data to ensure laboratory safety and operational
efficiency.

Summary of Hazards

5-Mercapto-1-methyltetrazole is a flammable solid that can cause significant irritation.[1][2][3]
[4] Key hazards include:

 Skin Irritation: Causes skin irritation upon contact.[5][6][7]

 Serious Eye Irritation: Can cause serious damage to the eyes.[5][6][7]

» Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[5][6][7]
» Flammability: The substance is a flammable solid.[1][2][3][4]

Quantitative Data

A summary of the key physical and chemical properties of 5-Mercapto-1-methyltetrazole is
provided in the table below for easy reference.
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Property

Value

Molecular Formula

C2H4NA4S

Molecular Weight 116.14 g/mol [8]

Appearance White to almost white crystalline powder[2][3]
Melting Point 122 - 129 °C[2][3][8]

Flash Point 97.2 + 22.6 °C[5]

pH 1.8 (10 g/L solution)[8]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when

handling 5-Mercapto-1-methyltetrazole.

PPE Category

Specific Requirements

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[8][9][10]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[8][10][11]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator is recommended if
exposure limits are exceeded or if irritation or
other symptoms are experienced.[9] Use in a

well-ventilated area is crucial.[5]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps for the safe handling of 5-Mercapto-1-methyltetrazole:
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e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[11]

o Work in a well-ventilated area, such as a chemical fume hood.[5]
o Don all required personal protective equipment as outlined in the table above.

e Handling:

[e]

Avoid the formation of dust and aerosols.[5]

o Do not breathe dust, fumes, gas, mist, vapors, or spray.[5][7]
o Avoid contact with skin and eyes.[5]

o Use non-sparking tools to prevent ignition.[5]

o Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

[4]

o Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is
permitted in the handling area.[2][4]

e Storage:

o

Store in a cool, dry, and well-ventilated place.[5]

[¢]

Keep the container tightly closed.[5]

[¢]

Store locked up.[5]

[e]

Store separately from incompatible materials, such as strong oxidizing agents.[11]

Disposal Plan

Proper disposal of 5-Mercapto-1-methyltetrazole and its containers is critical to prevent
environmental contamination and ensure safety.
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» Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.[8][11]
o Do not dispose of the chemical down the drain.[9]
o Disposal Procedure:
o Dispose of the contents and container at an approved waste disposal plant.[9][11]

o All disposal activities must be in accordance with applicable local, regional, national, and
international laws and regulations.[5][7]

o Should a spill occur, sweep up the solid material and place it into a suitable container for
disposal. Avoid generating dust.[8][11]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Mercapto-1-
methyltetrazole, from preparation to disposal.
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Caption: Workflow for Safe Handling of 5-Mercapto-1-methyltetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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